Cas no 2228417-42-1 (1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol)

• Product Name: 1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol
• CAS No: 2228417-42-1
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 5758880
• PubChem ID: 165637881
• Update Time: 2025-05-23

1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228417-42-1
• 1-(3-chloroprop-1-en-2-yl)naphthalen-2-ol
• EN300-2002815
• 1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol

• Inchi： 1S/C13H11ClO/c1-9(8-14)13-11-5-3-2-4-10(11)6-7-12(13)15/h2-7,15H,1,8H2
• InChI Key： DUJDUPLFKNFUIC-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C(=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 218.0498427g/mol
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol

Introduction to 1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol (CAS No. 2228417-42-1)

The compound 1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol (CAS No. 2228417-42-1) is a highly specialized organic compound with a unique structure that combines a naphthalene ring system with a chlorinated allyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, which features a hydroxyl group attached to the naphthalene ring and a chlorinated allyl substituent, makes it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of naphthalenol derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the hydroxyl group in naphthalenol derivatives allows for hydrogen bonding interactions, which are crucial for bioavailability and target binding affinity. Moreover, the chlorinated allyl group in 1-(3-Chloroprop-1-en-2-yl)naphthalen-2-ol introduces additional electronic and steric effects, further enhancing its potential as a lead compound in medicinal chemistry.

The synthesis of CAS No. 2228417-42-1 involves a multi-step process that typically includes nucleophilic substitution reactions and oxidation steps to introduce the hydroxyl group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some studies focusing on green chemistry approaches to minimize environmental impact.

In terms of applications, naphthalenol derivatives like CAS No. 2228417-42-1 have shown promise in the development of novel agrochemicals, particularly as fungicides and insecticides. The chlorinated allyl group contributes to the compound's stability and bioactivity, making it a strong candidate for pest control applications. Additionally, recent advancements in nanotechnology have explored the use of this compound as a precursor for synthesizing advanced materials with tailored electronic properties.

From a toxicological perspective, understanding the safety profile of CAS No. 2228417-42_ is critical for its potential use in consumer products or pharmaceuticals. Preliminary studies suggest that the compound exhibits low acute toxicity, but further research is needed to evaluate its long-term effects and environmental fate.

In conclusion, CAS No. 2_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ represents a versatile platform for exploring new chemical entities with diverse applications across multiple industries. Its unique structure and promising biological properties make it an exciting area of focus for researchers aiming to develop innovative solutions in drug discovery, agriculture, and materials science.